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Compound of Interest

Compound Name: 2-Methoxyethyl chloroformate

CAS No.: 628-12-6

Cat. No.: B1582022

Get Quote

Executive Summary
2-Methoxyethyl chloroformate (CAS 628-12-6) is a specialized acylating agent used primarily

to introduce the 2-methoxyethoxycarbonyl moiety. While functionally analogous to ethyl or

isobutyl chloroformate, its structural incorporation of an ether oxygen confers unique

physicochemical properties—specifically enhanced polarity and water solubility.

This guide details its two critical roles in modern organic synthesis:

Process-Optimized Mixed Anhydride Coupling: Serving as an activation reagent where the

resulting carbonate byproduct (2-methoxyethanol) is water-miscible, simplifying downstream

purification.

Pharmacokinetic Modulation: Installing a stable, amphiphilic carbamate motif to improve the

solubility profile of lipophilic amine drugs (prodrug design).

Chemical Profile & Properties[1][2][3][4][5]
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Property Specification

IUPAC Name 2-Methoxyethyl carbonochloridate

CAS Number 628-12-6

Formula C₄H₇ClO₃

Molecular Weight 138.55 g/mol

Boiling Point 157–158 °C

Density 1.192 g/mL at 25 °C

Solubility
Soluble in polar organic solvents (THF, DCM,

EtOAc); decomposes in water.

Stability
Moisture sensitive (hydrolyzes to HCl, CO₂, and

2-methoxyethanol).

Core Application: The "Clean" Mixed Anhydride
Method
In peptide synthesis and amide coupling, alkyl chloroformates are standardly used to generate

mixed anhydrides. The choice of chloroformate dictates the ease of purification.

The Solubility Advantage
When using Isobutyl Chloroformate (IBCF), the byproduct is isobutanol, which has limited water

solubility and can be difficult to remove completely without chromatography. When using 2-
Methoxyethyl Chloroformate, the byproduct is 2-methoxyethanol. This alcohol is fully

miscible with water, allowing it to be quantitatively removed during standard aqueous workups

(bicarbonate/brine washes), significantly streamlining process chemistry on a kilogram scale.

Reaction Mechanism & Workflow
The carboxylate attacks the chloroformate to form the mixed anhydride. Subsequent

nucleophilic attack by the amine yields the amide and the carbonate leaving group, which

decomposes.
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Figure 1: The mixed anhydride coupling pathway highlighting the generation of water-soluble

byproducts.

Experimental Protocol: Amide Coupling
Objective: Synthesis of N-Benzylbenzamide (Model System).

Activation: Dissolve benzoic acid (1.0 equiv) in anhydrous THF (0.5 M) under N₂

atmosphere. Cool to -15 °C.

Base Addition: Add N-Methylmorpholine (NMM, 1.1 equiv). Stir for 5 minutes.

Anhydride Formation: Dropwise add 2-Methoxyethyl chloroformate (1.05 equiv) over 10

minutes. Maintain temperature below -10 °C to prevent disproportionation. Stir for 15–30

minutes.

Coupling: Add benzylamine (1.0 equiv) dropwise. Allow the mixture to warm to room

temperature over 2 hours.

Workup (Critical Step):

Dilute with Ethyl Acetate.

Wash with 1M HCl (removes unreacted amine).

Wash with sat. NaHCO₃ (removes unreacted acid).
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Wash with water/brine (3x).Note: This step efficiently partitions the 2-methoxyethanol

byproduct into the aqueous phase.

Dry over MgSO₄ and concentrate.

Core Application: Pharmacokinetic Modulation
(Prodrugs)
Unlike the transient protection offered by Boc or Fmoc, the 2-methoxyethoxycarbonyl group is

often installed as a "permanent" moiety in drug design to modulate LogP (lipophilicity) and

solubility.

Mechanism of Action
The ether oxygen in the ethyl chain acts as a weak hydrogen bond acceptor. When attached to

a hydrophobic amine, this group disrupts crystal packing and increases interaction with

aqueous media without introducing a charged center (like a salt).

Stability: The carbamate linkage is stable to physiological pH and metabolic conditions that

typically cleave esters. It requires enzymatic hydrolysis (specific carbamases) or harsh

chemical hydrolysis (strong acid/base + heat) to remove.

Application: Used in the synthesis of N-bridged bicyclic sulfonamides (gamma-secretase

inhibitors) where solubility is a limiting factor for bioavailability.
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Figure 2: Installation of the solubilizing carbamate motif.

Synthesis of Specialized Reagents
2-Methoxyethyl chloroformate is also used to synthesize "soluble" variants of classical

reagents. A prime example is the synthesis of Bis(2-methoxyethyl) azodicarboxylate, a water-

soluble analog of DEAD/DIAD used in Mitsunobu reactions.

Why? The byproduct of DEAD (diethyl hydrazodicarboxylate) is notoriously difficult to

separate from the product. The methoxyethyl analog produces a hydrazine byproduct that is

more polar and easier to wash away or separate via chromatography.

Safety and Handling (E-E-A-T)
Hazard Classification:

Corrosive: Causes severe skin burns and eye damage (Category 1B).[1]

Toxic: Fatal if inhaled (vapors decompose to Phosgene-like species and HCl).

Flammable: Flash point ~58 °C.

Operational Protocols:

Quenching: Never dispose of unreacted chloroformate directly into aqueous waste. Quench

excess reagent by slowly adding to a stirred solution of dilute ammonium hydroxide or

methanol/NaOH at 0 °C.

Ventilation: All operations must be performed in a fume hood. The reagent has a pungent

odor and lachrymatory effects.

Storage: Store under inert gas (Argon/Nitrogen) at 2–8 °C. Moisture intrusion leads to

pressure buildup (CO₂) and degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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